5-(Thiophen-2-yl)-1,2-oxazole-3-carboxamide

Specification

• CAS No.: 1019656-18-8
• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C8H6N2O2S/c9-8(11)5-4-6(12-10-5)7-2-1-3-13-7/h1-4H,(H2,9,11)
• Standard InChI Key: QHUQPUCJZDGKSG-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)N

Introduction

Chemical Structure and Molecular Properties

The core structure of 5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide consists of a 1,2-oxazole ring substituted at the 3-position with a carboxamide group and at the 5-position with a thiophene moiety. The oxazole ring contributes to the compound’s planar geometry, while the thiophene introduces sulfur-based electronic effects. The carboxamide group enhances hydrogen-bonding capacity, influencing solubility and target interactions.

Physicochemical Characteristics

Derivatives of this compound exhibit distinct properties:

Property	N-butyl-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide	N-[2-(2-chlorophenyl)-2-(piperidin-1-yl)ethyl]-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
Molecular Formula	C₁₂H₁₄N₂O₂S	C₂₁H₂₂ClN₃O₂S
Molecular Weight	250.32 g/mol	415.94 g/mol
logP (Lipophilicity)	3.17	4.69
Hydrogen Bond Donors	1	1
Polar Surface Area	47.32 Ų	50.20 Ų

These values highlight the influence of substituents on lipophilicity and bioavailability. The higher logP of Compound D486-0426 reflects the addition of a chlorophenyl-piperidine group, which enhances membrane permeability.

Applications in Material Science

The conjugated π-system of the oxazole-thiophene framework enables applications in organic electronics. Patent US20180273906A1 describes similar heterocycles as charge-transport layers in OLEDs, leveraging their electron-deficient oxazole rings.

Challenges and Future Directions

Despite its promise, research on 5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide faces hurdles:

• Synthetic Complexity: Multi-step routes risk low yields, necessitating catalyst optimization.

• Solubility Limitations: The parent compound’s predicted logSw (-4.86) indicates poor aqueous solubility, requiring prodrug strategies or formulation advancements.

Future studies should prioritize:

• Direct synthesis and purification of the parent compound.

• In vitro screening against kinase and GPCR targets.

• Computational modeling to predict metabolic stability.